N-((2-(furan-2-yl)pyridin-4-yl)methyl)-4-(trifluoromethoxy)benzamide

• IUPAC Name: N-[[2-(furan-2-yl)pyridin-4-yl]methyl]-4-(trifluoromethoxy)benzamide
• InChI: InChI=1S/C18H13F3N2O3/c19-18(20,21)26-14-5-3-13(4-6-14)17(24)23-11-12-7-8-22-15(10-12)16-2-1-9-25-16/h1-10H,11H2,(H,23,24)
• InChI Key: ASOIRNAPXKDMJS-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=NC=CC(=C2)CNC(=O)C3=CC=C(C=C3)OC(F)(F)F
• Molecular Formula: C18H13F3N2O3
• Molecular Weight: 362.3 g/mol

Description

N-((2-(furan-2-yl)pyridin-4-yl)methyl)-4-(trifluoromethoxy)benzamide, commonly known as Furan-2-yl-pyridin-4-yl-methyl-benzamide (FPMB), is a small molecule that has gained attention in the scientific community due to its potential therapeutic properties. FPMB is a benzamide derivative that has been synthesized through a multi-step process, and its mechanism of action and physiological effects are currently being studied.

Scientific Research Applications

Chemical Synthesis and Analytical Techniques

• Nonaqueous Capillary Electrophoresis : A study developed a nonaqueous capillary electrophoretic separation for imatinib mesylate and related substances, demonstrating the application of advanced analytical techniques in the quality control of synthesized compounds (Lei Ye et al., 2012).

• Synthesis of Heterocyclic Compounds : Research on the synthesis of N-(quinolin-6-yl)furan-2-carboxamide and its conversion to other heterocyclic structures showcases methodologies for creating complex molecules with potential pharmaceutical applications (M. M. El’chaninov & А. Aleksandrov, 2017).

• Photoelectron Spectroscopy and Aggregation Enhanced Emission : A study on pyridyl substituted benzamides explores their luminescent properties and multi-stimuli-responsive behaviors, indicating potential applications in material science and sensor technology (A. Srivastava et al., 2017).

• Histone Deacetylase Inhibition : The discovery of specific benzamide derivatives as histone deacetylase inhibitors highlights the application of similar compounds in therapeutic development for cancer treatment (Nancy Z. Zhou et al., 2008).

Material Science and Pharmacological Research

• Crystal Structure Analysis : Studies on the crystal structure and Hirshfeld surface analysis of related benzamide derivatives provide insights into the molecular interactions and structural properties that could influence the compound's reactivity and binding affinities (G. Artheswari et al., 2019).

• Metal Complexes and Bioinorganic Applications : Research involving the synthesis of metal complexes with ligands derived from similar compounds suggests applications in bioinorganic chemistry, including interactions with nucleic acids and proteins, and antioxidant properties (P. Sathyadevi et al., 2012).